3-Chloro-4-(piperidin-2-on-1-yl)-benzoic acid
Cat. No. B8408165
M. Wt: 253.68 g/mol
InChI Key: XHOHPWFEJRFDCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)c1ccc(N2CCCCC2=O)c(Cl)c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:21][CH2:22][OH:23].[Cl:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[O:7][CH3:8])[cH:9][cH:10][c:11]1[N:12]1[C:13](=[O:18])[CH2:14][CH2:15][CH2:16][CH2:17]1.[Li+:19].[OH-:20]>>[Cl:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[OH:7])[cH:9][cH:10][c:11]1[N:12]1[C:13](=[O:18])[CH2:14][CH2:15][CH2:16][CH2:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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COC(=O)c1ccc(N2CCCCC2=O)c(Cl)c1
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
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COC(=O)c1ccc(N2CCCCC2=O)c(Cl)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C(O)c1ccc(N2CCCCC2=O)c(Cl)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
